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Compound of Interest

Compound Name: Histone H3 (5-23)

Cat. No.: B15363255 Get Quote

Essential Safety and Handling Guide for Histone
H3 (5-23)
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling the synthetic peptide, Histone H3 (5-23). Adherence to these procedural steps is

critical for personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling Histone H3 (5-23), the following personal protective equipment is mandatory to

prevent exposure and contamination.[1][2]
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PPE Category Item Specifications

Hand Protection Disposable Gloves
Nitrile or latex, powder-free.

Change frequently.

Eye Protection Safety Glasses
ANSI Z87.1 certified, with side

shields.

Body Protection Laboratory Coat Full-length, buttoned.

Respiratory Protection Face Mask or Respirator

Recommended when handling

the lyophilized powder to avoid

inhalation.[3]

Operational Plan: From Receipt to Use
Proper handling procedures at each stage are crucial for both safety and preserving the

peptide's integrity.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage. The lyophilized peptide should be stored

at -20°C for long-term stability.[4][5][6] Some peptides, especially those containing certain

amino acids, may have limited shelf lives.[3] For short-term use, refrigeration at 4°C is

acceptable.[3] Store in a tightly sealed container in a desiccator to prevent moisture absorption,

as peptides are often hygroscopic.[3][4]

2. Preparation for Use (Reconstitution):

Before opening, allow the vial to warm to room temperature in a desiccator to prevent

condensation.[6] Weigh the desired amount of peptide quickly in a controlled environment.[3]

To reconstitute, use a sterile buffer (e.g., PBS, Tris) or sterile water. For hydrophobic peptides,

a small amount of an organic solvent like DMSO may be necessary to aid dissolution before

diluting with the aqueous buffer.

3. Handling During Experimentation:
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Always wear the recommended PPE.[2] Avoid direct contact with the skin, eyes, and clothing.

[1][7] Do not eat, drink, or smoke in the laboratory. Work in a well-ventilated area to minimize

inhalation of the powder or aerosols from the solution.

Spill and Exposure Procedures
In the event of a spill or exposure, follow these immediate steps:

Incident Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[1] Remove contaminated

clothing.

Eye Contact

Flush eyes with copious amounts of water for at

least 15 minutes, lifting the upper and lower

eyelids. Seek medical attention.[1]

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.[7]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[1]

Small Spill (Powder)

Gently sweep up the material, avoiding dust

generation, and place it in a sealed container for

disposal.[1][7]

Small Spill (Liquid)

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal.[1]

Large Spill
Evacuate the area and follow institutional

emergency procedures.

Disposal Plan
All materials contaminated with Histone H3 (5-23), including unused peptide, solutions, and

contaminated labware, must be disposed of as chemical waste.[8] Do not dispose of it down
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the drain or in the regular trash.[2][8] Follow all federal, state, and local environmental

regulations for chemical waste disposal.[7]

Below is a workflow diagram illustrating the safe handling process for Histone H3 (5-23).
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Caption: Workflow for Safe Handling of Histone H3 (5-23).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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